PPAR

  • Rosiglitazone
    • CAS RN
    • 122320-73-4
    • Molecular Formula:
    • C18H19N3O3S
    • Molecular Weight:
    • 357.4 g/mol
    Description
    Selective PPARγ agonist (EC50 = 43 nM). Thiazolidinedione. Mediates adipocyte differentiation, increases lipogenesis and enhances fatty acid and glucose uptake. Promotes differentiation of urothelial organoids; ...
  • Rosiglitazone maleate
    • CAS RN
    • 155141-29-0
    • Molecular Formula:
    • C22H23N3O7S
    • Molecular Weight:
    • 473.5 g/mol
    Description
    Rosiglitazone is an agonist of peroxisome proliferator-activated receptor γ (PPARγ). It activates PPARγ1 and PPARγ2 in reporter assays (EC50s = 30 and 100 nM, respectively). Rosiglitazone selectively activates c...
  • 4-Chloro-N-[2-[[5-(trifluoromethyl)-2-pyridinyl]sulfony...
    • CAS RN
    • 188591-46-0
    • Molecular Formula:
    • C15H12ClF3N2O3S
    • Molecular Weight:
    • 392.8 g/mol
    Description
    Potent, selective, irreversible peroxisome proliferator-activated receptor delta (PPARδ) antagonist (IC50 = 130 nM). No affinity for PPARα or PPARγ. Orally active. Active in vivo and in vitro.PPARβ/δ is thought ...
  • Troglitazone
    • CAS RN
    • 97322-87-7
    • Molecular Formula:
    • C24H27NO5S
    • Molecular Weight:
    • 441.5 g/mol
    Description
    Potent, selective PPAR-γ receptor agonist (EC50 = 780 nM). No activity at PPAR-α or PPAR-δ (up to 10 mM). Orally active. Antidiabetic and anticancer agent. Active in vivo and in vitro.Troglitazone is a selective...